Cas no 1261620-25-0 (Benzeneaceticacid,2-cyano-4-methoxy-,methylester)

• Product Name: Benzeneaceticacid,2-cyano-4-methoxy-,methylester
• CAS No: 1261620-25-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4938894
• Update Time: 2025-10-24

Benzeneaceticacid,2-cyano-4-methoxy-,methylester Chemical and Physical Properties

Names and Identifiers

• Benzeneaceticacid,2-cyano-4-methoxy-,methylester
• Methyl 2-cyano-4-methoxyphenylacetate
• (2-cyano-4-methoxy-phenyl)-acetic acid methyl ester

• Inchi： 1S/C11H11NO3/c1-14-10-4-3-8(6-11(13)15-2)9(5-10)7-12/h3-5H,6H2,1-2H3
• InChI Key： SXBSAVITBSYNCF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C#N)C=1)CC(=O)OC

Computed Properties

• Exact Mass: 205.07389321 g/mol
• Monoisotopic Mass: 205.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.3
• Molecular Weight: 205.21

Additional information on Benzeneaceticacid,2-cyano-4-methoxy-,methylester

Benzeneacetic Acid, 2-Cyano-4-Methoxy-, Methylester: A Comprehensive Overview

The compound with CAS No. 1261620-25-0, commonly referred to as Benzeneacetic acid, 2-cyano-4-methoxy-, methylester, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring substituted with a cyano group at the 2-position and a methoxy group at the 4-position, along with a methylester functional group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it an interesting subject of study for researchers and industry professionals alike.

Benzeneacetic acid, 2-cyano-4-methoxy-, methylester has been the focus of numerous studies due to its potential in drug discovery and development. Recent research has highlighted its role as a promising lead compound in the design of novel therapeutic agents. For instance, studies have demonstrated that this compound exhibits significant bioactivity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate key cellular pathways involved in inflammation and oxidative stress has positioned it as a candidate for anti-inflammatory and antioxidant therapies.

The synthesis of Benzeneacetic acid, 2-cyano-4-methoxy-, methylester involves a series of well-defined chemical reactions that ensure high purity and structural integrity. Researchers have optimized synthetic routes to enhance yield and minimize by-products, making this compound more accessible for large-scale production. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the manufacturing process.

In terms of chemical properties, Benzeneacetic acid, 2-cyano-4-methoxy-, methylester exhibits good solubility in organic solvents and moderate stability under physiological conditions. Its cyano group contributes to its electron-withdrawing properties, while the methoxy group introduces electron-donating effects, creating a balance that influences the compound's reactivity and selectivity in various chemical reactions.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of Benzeneacetic acid, 2-cyano-4-methoxy-, methylester with greater accuracy. These studies suggest that the compound has favorable absorption and distribution characteristics, making it suitable for oral administration. Furthermore, its metabolic stability has been evaluated using in vitro models, providing insights into its potential for long-term therapeutic use.

The application of Benzeneacetic acid, 2-cyano-4-methoxy-, methylester extends beyond pharmacology into materials science. Its unique structure makes it an ideal candidate for use in polymer synthesis and as a precursor for advanced materials with tailored properties. Researchers are exploring its potential as a building block for developing high-performance polymers with applications in electronics and biotechnology.

In conclusion, Benzeneacetic acid, 2-cyano-4-methoxy-, methylester (CAS No. 1261620-25-0) is a versatile compound with immense potential across multiple disciplines. Its distinctive chemical properties, combined with recent breakthroughs in synthesis and application research, position it as a key player in the development of innovative solutions in medicine and materials science.